Cas no 66670-54-0 (6-CHLORO-2H-CHROMENE-3-CARBOXYLIC ACID ETHYL ESTER)
6-Chloro-2H-chromene-3-carboxylic acid ethyl ester is a chromene derivative characterized by its chloro and ester functional groups, which impart reactivity suitable for further synthetic modifications. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules and heterocyclic compounds. Its ethyl ester moiety enhances solubility in organic solvents, facilitating reactions such as hydrolysis, reduction, or nucleophilic substitution. The chloro substituent at the 6-position offers a reactive site for cross-coupling or substitution reactions, making it valuable for constructing complex molecular frameworks. The compound's stability under standard conditions ensures consistent handling and storage, supporting its utility in research and industrial applications.
66670-54-0 structure
Product Name:6-CHLORO-2H-CHROMENE-3-CARBOXYLIC ACID ETHYL ESTER
CAS No:66670-54-0
MF:C12H11ClO3
MW:238.666942834854
MDL:MFCD00244132
CID:964380
PubChem ID:1475944
Update Time:2025-09-28
6-CHLORO-2H-CHROMENE-3-CARBOXYLIC ACID ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 6-CHLORO-2H-CHROMENE-3-CARBOXYLIC ACID ETHYL ESTER
- ethyl 6-chloro-2H-chromene-3-carboxylate
- 4G-419S
- 66670-54-0
- DTXSID50363091
- CS-0454720
- A835513
- AKOS015992759
- MFCD00244132
- Ethyl6-chloro-2H-chromene-3-carboxylate
- AB05482
- FT-0641087
- DB-054949
-
- MDL： MFCD00244132
- Inchi： 1S/C12H11ClO3/c1-2-15-12(14)9-5-8-6-10(13)3-4-11(8)16-7-9/h3-6H,2,7H2,1H3
- InChI Key： GROZIKGJLUCJFB-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C=C(C(=O)OCC)CO2
Computed Properties
- Exact Mass: 238.04000
- Monoisotopic Mass: 238.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5A^2
- XLogP3: 2.8
Experimental Properties
- Density: 1.292
- Boiling Point: 352.9°C at 760 mmHg
- Flash Point: 148.5°C
- Refractive Index: 1.564
- PSA: 35.53000
- LogP: 2.67890
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
6-CHLORO-2H-CHROMENE-3-CARBOXYLIC ACID ETHYL ESTER Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-CHLORO-2H-CHROMENE-3-CARBOXYLIC ACID ETHYL ESTER Customs Data
- HS CODE：2916190090
- Customs Data：
China Customs Code:
2916190090Overview:
2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
6-CHLORO-2H-CHROMENE-3-CARBOXYLIC ACID ETHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 33R0005-1g |
6-Chloro-2H-chromene-3-carboxylic acid ethyl ester |
66670-54-0 | 97% | 1g |
15943.2CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 33R0005-5g |
6-Chloro-2H-chromene-3-carboxylic acid ethyl ester |
66670-54-0 | 97% | 5g |
58345.32CNY | 2021-05-08 | |
| Chemenu | CM123460-1g |
ethyl 6-chloro-2H-chromene-3-carboxylate |
66670-54-0 | 97% | 1g |
$323 | 2021-06-09 | |
| Alichem | A449041734-1g |
Ethyl 6-chloro-2H-chromene-3-carboxylate |
66670-54-0 | 97% | 1g |
$400.00 | 2023-09-01 | |
| abcr | AB297207-500 mg |
Ethyl 6-chloro-2H-chromene-3-carboxylate, 95%; . |
66670-54-0 | 95% | 500mg |
€761.00 | 2023-04-26 | |
| Chemenu | CM123460-1g |
ethyl 6-chloro-2H-chromene-3-carboxylate |
66670-54-0 | 97% | 1g |
$607 | 2022-06-10 | |
| TRC | C588270-10mg |
6-Chloro-2H-chromene-3-carboxylic acid ethyl ester |
66670-54-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C588270-50mg |
6-Chloro-2H-chromene-3-carboxylic acid ethyl ester |
66670-54-0 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | C588270-100mg |
6-Chloro-2H-chromene-3-carboxylic acid ethyl ester |
66670-54-0 | 100mg |
$ 185.00 | 2022-06-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-291272-250 mg |
6-Chloro-2H-chromene-3-carboxylic acid ethyl ester, |
66670-54-0 | 250MG |
￥1,805.00 | 2023-07-11 |
6-CHLORO-2H-CHROMENE-3-CARBOXYLIC ACID ETHYL ESTER Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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